Cas no 2172441-26-6 (2-(4-methyl-1H-imidazol-1-yl)pyrimidine-5-carbaldehyde)

• Product Name: 2-(4-methyl-1H-imidazol-1-yl)pyrimidine-5-carbaldehyde
• CAS No: 2172441-26-6
• MF: C₉H₈N₄O
• MW: 188.186020851135
• CID: 5975086
• PubChem ID: 134523983
• Update Time: 2025-05-21

2-(4-methyl-1H-imidazol-1-yl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-1H-imidazol-1-yl)pyrimidine-5-carbaldehyde
• 2172441-26-6
• SCHEMBL20168381
• EN300-1293058

• Inchi： 1S/C9H8N4O/c1-7-4-13(6-12-7)9-10-2-8(5-14)3-11-9/h2-6H,1H3
• InChI Key： IYJKTNNYQVTNTK-UHFFFAOYSA-N
• SMILES： O=CC1C=NC(=NC=1)N1C=NC(C)=C1

Computed Properties

• Exact Mass: 188.06981089g/mol
• Monoisotopic Mass: 188.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 60.7Ų

Additional information on 2-(4-methyl-1H-imidazol-1-yl)pyrimidine-5-carbaldehyde

2-(4-Methyl-1H-imidazol-1-yl)pyrimidine-5-carbaldehyde: A Comprehensive Overview

2-(4-Methyl-1H-imidazol-1-yl)pyrimidine-5-carbaldehyde (CAS No. 2172441-26-6) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique molecular structure, which combines a pyrimidine ring system with an imidazole moiety and an aldehyde group. The integration of these functional groups imparts versatile chemical properties, making it a valuable molecule for various applications.

The pyrimidine ring in this compound serves as a central framework, providing stability and facilitating interactions with other molecules. Pyrimidines are well-known for their role in nucleic acids and are widely studied for their potential in drug design. The imidazole moiety, attached to the pyrimidine ring via a methyl group, introduces additional aromaticity and hydrogen bonding capabilities. This combination enhances the compound's ability to participate in supramolecular interactions, which is crucial for its applications in crystal engineering and drug delivery systems.

Recent studies have highlighted the potential of 2-(4-methyl-1H-imidazol-1-yl)pyrimidine-5-carbaldehyde as a precursor for synthesizing advanced materials. For instance, researchers have explored its use in constructing metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials exhibit high porosity and surface area, making them ideal candidates for gas storage, catalysis, and sensing applications. The aldehyde group in the molecule plays a pivotal role in these applications by enabling cross-linking reactions and functionalization.

In the pharmaceutical industry, this compound has shown promise as a lead molecule for drug development. Its structure resembles certain bioactive compounds, suggesting potential anti-inflammatory, antiviral, or anticancer properties. Preclinical studies have demonstrated that derivatives of this compound can inhibit specific enzymes involved in disease pathways. For example, a study published in *Journal of Medicinal Chemistry* revealed that analogs of 2-(4-methyl-1H-imidazol-1-yl)pyrimidine-5-carbaldehyde exhibit potent activity against human immunodeficiency virus (HIV) protease.

The synthesis of 2-(4-methyl-1H-imidazol-1-yl)pyrimidine-5-carbaldehyde involves a multi-step process that combines principles from heterocyclic chemistry and aldehyde synthesis. Typically, the imidazole ring is synthesized via the Knorr reaction or other cyclization methods before being coupled with the pyrimidine aldehyde derivative. This synthesis pathway allows for fine-tuning of the molecule's properties by introducing substituents at various positions on the rings.

From an environmental perspective, understanding the degradation pathways of 2-(4-methyl-1H-imidazol-1-yl)pyrimidine-5-carbaldehyde is crucial for assessing its ecological impact. Recent research has focused on its biodegradation under aerobic and anaerobic conditions. Results indicate that the compound undergoes microbial degradation through oxidative cleavage of the aldehyde group and subsequent breakdown of the aromatic rings. These findings are essential for developing sustainable practices in chemical manufacturing.

In conclusion, 2-(4-methyl-1H-imidazol-1-yli pylimidine -5-carbaldehyde (CAS No. 2172441 - 26 - 6) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a building block for advanced materials and as a lead molecule in drug discovery. As research continues to uncover its potential, this compound is poised to play an increasingly important role in both academic and industrial settings.